N-chlorocarbonyl-N-isopropylsulfamic acid chloride

• Molecular Formula: C4H7Cl2NO3S
• Molecular Weight: 220.07 g/mol
• IUPAC Name: N-chlorosulfonyl-N-propan-2-ylcarbamoyl chloride
• InChI: InChI=1S/C4H7Cl2NO3S/c1-3(2)7(4(5)8)11(6,9)10/h3H,1-2H3
• InChI Key: TVUKNDAMZNBJLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(=O)Cl)S(=O)(=O)Cl

Description

N-chlorocarbonyl-N-isopropylsulfamic acid chloride is a useful research compound. Its molecular formula is C4H7Cl2NO3S and its molecular weight is 220.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

316.4 parts of pyridine are introduced at -10° C., whilst stirring, into a solution of 400 parts of phosgene in 2,500 parts of 1,2-dichloroethane. 630.4 parts of isopropylsulfamic acid chloride are then added at the same temperature and the reaction mixture is stirred for one hour at 22° C. Thereafter, the mixture is stirred for 8 minutes with 700 parts of water at 6° C. and pH 1. The organic phase is then separated off from the 2-phase mixture formed, and is filtered and subjected to fractional distillation. 763 parts (87% of theory) of N-chlorocarbonyl-N-isopropylsulfamic acid chloride, of boiling point 57°-62° C./0.11 mbar and nD25 =1.4749, are obtained.